Cas no 91335-52-3 (3-Bromo-5-methoxy-4-propoxybenzaldehyde)

• Product Name: 3-Bromo-5-methoxy-4-propoxybenzaldehyde
• CAS No: 91335-52-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD02256500
• CID: 810338
• PubChem ID: 2064019
• Update Time: 2025-05-20

3-Bromo-5-methoxy-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-bromo-5-methoxy-4-propoxy-
• 3-Bromo-5-methoxy-4-propoxybenzaldehyde
• 3-BROMO-5-METHOXY-4-PROPOXY-BENZALDEHYDE
• MFCD02256500
• Oprea1_564180
• SCHEMBL9719099
• EN300-05334
• VLLHMUJXHUSCNF-UHFFFAOYSA-N
• VS-04117
• DTXSID20366392
• CS-0219925
• FT-0711004
• Z56900798
• AKOS000273668
• 91335-52-3

• MDL： MFCD02256500
• Inchi： 1S/C11H13BrO3/c1-3-4-15-11-9(12)5-8(7-13)6-10(11)14-2/h5-7H,3-4H2,1-2H3
• InChI Key： VLLHMUJXHUSCNF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCCC)OC

Computed Properties

• Exact Mass: 272.004807
• Monoisotopic Mass: 272.004807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.377
• Boiling Point: 341.6°Cat760mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.551
• PSA: 35.53000
• LogP: 3.05900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-5-methoxy-4-propoxybenzaldehyde

Comprehensive Overview of 3-Bromo-5-methoxy-4-propoxybenzaldehyde (CAS No. 91335-52-3)

3-Bromo-5-methoxy-4-propoxybenzaldehyde (CAS No. 91335-52-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This benzaldehyde derivative features a unique molecular structure, combining bromo, methoxy, and propoxy functional groups, which enhance its reactivity and applicability in synthetic chemistry. Researchers often explore its role as a key intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.

The compound's CAS number 91335-52-3 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. With growing interest in sustainable chemistry, scientists are investigating greener synthesis routes for 3-Bromo-5-methoxy-4-propoxybenzaldehyde to reduce environmental impact. Recent studies highlight its potential in catalysis and ligand design, aligning with trends in green chemistry and circular economy initiatives.

In pharmaceutical applications, 3-Bromo-5-methoxy-4-propoxybenzaldehyde is valued for its role in constructing heterocyclic scaffolds, which are foundational to many bioactive compounds. Its electrophilic properties make it a versatile building block for cross-coupling reactions, a topic frequently searched in organic synthesis forums. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development.

From an industrial perspective, demand for CAS 91335-52-3 is driven by its utility in flavor and fragrance industries, where modified benzaldehydes contribute to aromatic profiles. Innovations in microreactor technology have further optimized its production, addressing common queries about scalability and process efficiency. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a concern frequently raised in quality control discussions.

Environmental and regulatory compliance remains a focal point for users of 3-Bromo-5-methoxy-4-propoxybenzaldehyde. The compound's biodegradability and ecotoxicological data are subjects of ongoing research, reflecting broader industry shifts toward ESG (Environmental, Social, and Governance) standards. These aspects are increasingly searched alongside chemical safety and regulatory guidelines, underscoring the need for transparent documentation.

In summary, 3-Bromo-5-methoxy-4-propoxybenzaldehyde (CAS No. 91335-52-3) exemplifies the intersection of synthetic versatility and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and specialty chemicals, making it a compound of enduring interest. As research evolves, so too does its potential to address contemporary challenges in molecular design and sustainable manufacturing.